Cas no 220499-12-7 (1-Boc-4-hydroxymethylindole)

• Product Name: 1-Boc-4-hydroxymethylindole
• CAS No: 220499-12-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD09834881
• CID: 1078501
• PubChem ID: 12148524
• Update Time: 2025-04-20

1-Boc-4-hydroxymethylindole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(hydroxymethyl)-1H-indole-1-carboxylate
• N-Boc-4-hydroxymethyl indole
• SCHEMBL1760728
• ALBB-016775
• 220499-12-7
• AB93450
• AKOS015949513
• W-206722
• A933969
• CS-W001504
• DB-343827
• 1H-Indole-1-carboxylic acid, 4-(hydroxymethyl)-, 1,1-dimethylethyl ester
• MFCD09834881
• tert-butyl 4-(hydroxymethyl)indole-1-carboxylate
• XHSQCCTUAQIQMS-UHFFFAOYSA-N
• 1-BOC-4-HYDROXYMETHYLINDOLE
• 1-Boc-4-(hydroxymethyl)-1H-indole
• s11223
• 4-Hydroxymethyl-indole-1-carboxylic acid tert-butyl ester
• AS-82785
• DTXSID90478577
• n-boc4-hydroxymethyl indole
• 1-Boc-4-hydroxymethylindole

• MDL： MFCD09834881
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-8-7-11-10(9-16)5-4-6-12(11)15/h4-8,16H,9H2,1-3H3
• InChI Key： XHSQCCTUAQIQMS-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C(CO)=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.5Ų

1-Boc-4-hydroxymethylindole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids